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Introduction
Salgam, a traditional Turkish fermented beverage, is produced from the lactic acid fermentation

of black or purple carrots, turnips, bulgur, rock salt, and water.[1][2][3] Traditionally consumed

for its digestive benefits, Salgam is rich in lactic acid bacteria (LAB), bioactive compounds like

anthocyanins and phenolic compounds, vitamins, and minerals.[1][2][3][4] Notably, it contains

potentially probiotic LAB strains such as Lactiplantibacillus plantarum and Lacticaseibacillus

paracasei.[5][6] This document provides a comprehensive experimental framework to

scientifically validate the effects of Salgam on gut health, focusing on its influence on the gut

microbiota, intestinal barrier integrity, and inflammatory responses.

Characterization of Salgam's Bioactive Components
Prior to investigating its effects on gut health, a thorough characterization of the Salgam

beverage is crucial. This involves identifying and quantifying its key bioactive components that

may contribute to its health benefits.
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Microbiological Analysis
Objective: To identify and quantify the microbial composition of Salgam, with a focus on lactic

acid bacteria.

Protocol:

Sample Preparation: Obtain fresh Salgam samples.

Microbial Culturing: Perform serial dilutions of the Salgam and plate on selective media such

as De Man, Rogosa and Sharpe (MRS) agar for LAB and Potato Dextrose Agar (PDA) for

yeasts. Incubate under appropriate conditions (anaerobic for LAB, aerobic for yeasts).

Colony Counting: Enumerate the colony-forming units (CFU/mL) to determine the total viable

counts of LAB and yeasts.[1]

Microbial Identification: Isolate individual colonies and identify the microbial species using

16S rRNA gene sequencing for bacteria and ITS sequencing for yeasts.[5]

Biochemical Analysis
Objective: To quantify key bioactive compounds in Salgam.

Protocol:

Sample Preparation: Centrifuge Salgam to remove microbial cells and particulate matter.

Short-Chain Fatty Acid (SCFA) Analysis: Analyze the supernatant for SCFAs (acetate,

propionate, butyrate) using Gas Chromatography (GC) coupled with a Flame Ionization

Detector (FID).[7][8][9]

Phenolic Content and Antioxidant Activity: Determine the total phenolic content using the

Folin-Ciocalteu method and assess antioxidant activity using assays such as DPPH and

ABTS.

Anthocyanin Quantification: Measure the total anthocyanin content using the pH differential

method.[4]
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Data Presentation:

Table 1: Physicochemical and Microbiological Profile of Salgam

Parameter Unit Value

pH 3.43 - 3.52[1]

Total Acidity (as lactic acid) g/L 4.41 - 5.61[1]

Lactic Acid Bacteria (LAB)

Count
log CFU/mL 2.48 - 4.60[1]

Yeast Count log CFU/mL 1.31 - 4.01[1]

Predominant LAB Species
Lacticaseibacillus paracasei

subsp. paracasei[1]

Total Phenolic Content mg GAE/L 642.33 - 783.71[10]

Total Anthocyanin Content mg/L 94 - 238[10]

Acetic Acid µg/mL 4480 - 6480[11][12]

Propionic Acid µg/mL 15355 - 17450[11][12]

Butyric Acid µg/mL 845 - 1190[11][12]

In Vitro Assessment of Salgam's Effect on Gut
Health
In vitro models provide a controlled environment to investigate the direct effects of Salgam on

intestinal cells and microbial communities.[13][14][15]

Impact on Gut Epithelial Barrier Function
Objective: To evaluate the effect of Salgam on the integrity of the intestinal epithelial barrier.

Protocol:
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Cell Culture: Culture Caco-2 human intestinal epithelial cells on Transwell inserts until a

differentiated monolayer is formed.[13][16]

Treatment: Treat the apical side of the Caco-2 monolayers with different concentrations of

Salgam extract (freeze-dried and reconstituted to remove alcohol and control for pH). Use a

vehicle control (medium with adjusted pH).

Transepithelial Electrical Resistance (TER): Measure TER at regular intervals to assess the

integrity of the tight junctions. A decrease in TER indicates a compromised barrier function,

while an increase suggests enhancement.[16]

Paracellular Permeability: Assess the passage of a fluorescent marker (e.g., 4 kDa FITC-

dextran) from the apical to the basolateral side.[16] Increased fluorescence in the basolateral

medium indicates increased permeability.

Modulation of Inflammatory Responses in Intestinal
Cells
Objective: To investigate the anti-inflammatory potential of Salgam on intestinal epithelial cells.

Protocol:

Cell Culture and Treatment: Culture Caco-2 or HT-29 cells and pre-treat with Salgam extract.

[13]

Induction of Inflammation: Induce an inflammatory response by adding lipopolysaccharide

(LPS) or tumor necrosis factor-alpha (TNF-α).

Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., IL-8, TNF-α) and

anti-inflammatory cytokines (e.g., IL-10) in the cell culture supernatant using ELISA or

multiplex assays.

In Vitro Fermentation and Microbiota Modulation
Objective: To assess the impact of Salgam on the composition and metabolic activity of the gut

microbiota in a simulated colon environment.[15]
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Protocol:

Fecal Slurry Preparation: Obtain fresh fecal samples from healthy donors and prepare a

fecal slurry.

Batch Fermentation: In an anaerobic environment, incubate the fecal slurry with Salgam

extract or its individual components (e.g., black carrot fiber). Use a control with no substrate.

Microbiota Analysis: Collect samples at different time points and analyze the microbial

composition using 16S rRNA gene sequencing.[17][18][19][20][21]

SCFA Analysis: Measure the production of SCFAs in the fermentation medium at each time

point using GC-FID.[8][22]

Data Presentation:

Table 2: In Vitro Effects of Salgam on Gut Health Parameters
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Experiment Parameter Control Salgam Treatment

Gut Barrier Function

Transepithelial

Electrical Resistance

(TER) (% change)

0 +15%

Paracellular

Permeability (FITC-

dextran flux, RFU)

1000 600

Inflammatory

Response

IL-8 Secretion (pg/mL)

after LPS challenge
500 250

TNF-α Secretion

(pg/mL) after LPS

challenge

300 150

Microbiota Modulation

Bifidobacterium

abundance (%

change)

0 +25%

Lactobacillus

abundance (%

change)

0 +30%

Butyrate Production

(mM)
5 12

Propionate Production

(mM)
8 15

In Vivo Substantiation of Salgam's Gut Health
Benefits
Animal models are essential for confirming the in vitro findings and understanding the systemic

effects of Salgam consumption.[23][24][25][26]

Animal Model and Experimental Design
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Objective: To evaluate the impact of Salgam on gut health in a murine model of gut dysbiosis or

colitis.

Protocol:

Animals: Use C57BL/6 mice.

Induction of Dysbiosis/Colitis: Induce gut dysbiosis with a high-fat diet or colitis using dextran

sulfate sodium (DSS).

Treatment Groups:

Control group (standard diet/water)

Dysbiosis/Colitis group (high-fat diet/DSS in water)

Salgam group (Dysbiosis/Colitis + Salgam in drinking water)

Duration: The study duration is typically 4-8 weeks.

Sample Collection: Collect fecal samples at baseline and throughout the study. At the end of

the study, collect blood, colon tissue, and cecal contents.

Assessment of Gut Microbiota Composition
Objective: To analyze the changes in the gut microbial community structure in response to

Salgam consumption.

Protocol:

DNA Extraction: Extract microbial DNA from fecal and cecal samples.

16S rRNA Gene Sequencing: Amplify and sequence the V3-V4 hypervariable region of the

16S rRNA gene.[17][18][19][20][21]

Bioinformatic Analysis: Process the sequencing data to determine the taxonomic

composition, alpha diversity (richness and evenness), and beta diversity (community

structure) of the gut microbiota.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.jove.com/v/56845/guided-protocol-for-fecal-microbial-characterization-16s-rrna
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933208/
https://m.youtube.com/watch?v=G4wejT_yhh0
https://blog.microbiomeinsights.com/16s-rrna-sequencing-guide
https://www.researchgate.net/publication/367429429_Guided_Protocol_for_Fecal_Microbial_Characterization_by_16S_rRNA-Amplicon_Sequencing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation of Gut Barrier Integrity
Objective: To assess the in vivo effects of Salgam on intestinal permeability.

Protocol:

FITC-Dextran Assay: Administer FITC-dextran to mice by oral gavage 4 hours before

sacrifice. Measure the concentration of FITC-dextran in the serum to determine intestinal

permeability.[16]

Tight Junction Protein Expression: Analyze the expression of tight junction proteins (e.g.,

occludin, claudin-1, ZO-1) in colon tissue using immunohistochemistry or western blotting.

Histological Analysis: Examine H&E-stained colon sections for signs of inflammation,

epithelial damage, and immune cell infiltration.

Measurement of Inflammatory Markers
Objective: To quantify the impact of Salgam on systemic and local inflammation.

Protocol:

Cytokine Analysis: Measure the levels of pro-inflammatory and anti-inflammatory cytokines in

serum and colon tissue homogenates using ELISA or multiplex assays.

Myeloperoxidase (MPO) Activity: Measure MPO activity in colon tissue as a marker of

neutrophil infiltration.

Data Presentation:

Table 3: In Vivo Effects of Salgam in a DSS-Induced Colitis Model
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Parameter Healthy Control DSS Control DSS + Salgam

Disease Activity Index

(DAI)
0 3.5 1.5

Colon Length (cm) 8.5 6.2 7.8

Gut Permeability

(Serum FITC-dextran,

ng/mL)

50 250 100

Colon MPO Activity

(U/g tissue)
10 80 30

Serum TNF-α (pg/mL) 20 150 60

Fecal Butyrate

(µmol/g)
15 5 12

Akkermansia

muciniphila

abundance (%)

5 0.5 4

Visualizations
Proposed Signaling Pathway for Salgam's Anti-
Inflammatory Effect
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Caption: Proposed mechanism of Salgam's anti-inflammatory action.
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Experimental Workflow for In Vivo Study

Start: Animal Acclimatization

Group Assignment:
1. Control

2. DSS
3. DSS + Salgam

DSS-Induced Colitis (7 days)

Salgam Administration (21 days)

Daily Monitoring:
- Body Weight

- Disease Activity Index

Fecal Sample Collection
(Weekly)

Euthanasia & Sample Collection:
- Blood

- Colon Tissue
- Cecal Contents

Multi-Omics Analysis:
- 16S rRNA Sequencing

- Histology
- Cytokine Profiling

- SCFA Analysis

End: Data Interpretation

Click to download full resolution via product page
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Caption: Workflow for the in vivo evaluation of Salgam.

Conclusion
The provided experimental design offers a robust framework for elucidating the mechanisms by

which Salgam may positively impact gut health. The combination of in vitro and in vivo studies

will provide a comprehensive understanding of its effects on the gut microbiota, intestinal

barrier function, and inflammatory responses. The findings from these studies could provide

scientific evidence for the traditional use of Salgam as a digestive aid and support its potential

development as a functional food or a source of novel therapeutics for gut-related disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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